SW203668
SW203668
SW203668 is a potent, tumor-specific inhibitor of stearoyl CoA desaturase (SCD) with better bioavailability than SW208108.
Brand Name:
Vulcanchem
CAS No.:
1673556-40-5
VCID:
VC0544280
InChI:
InChI=1S/C22H19N3O2S/c1-27-17-11-12-18-19(13-17)28-22(24-18)25-21(26)16-9-7-15(8-10-16)20(23)14-5-3-2-4-6-14/h2-13,20H,23H2,1H3,(H,24,25,26)
SMILES:
COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(C4=CC=CC=C4)N
Molecular Formula:
C22H19N3O2S
Molecular Weight:
389.47
SW203668
CAS No.: 1673556-40-5
Inhibitors
VCID: VC0544280
Molecular Formula: C22H19N3O2S
Molecular Weight: 389.47
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1673556-40-5 |
|---|---|
| Product Name | SW203668 |
| Molecular Formula | C22H19N3O2S |
| Molecular Weight | 389.47 |
| IUPAC Name | 4-[amino(phenyl)methyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide |
| Standard InChI | InChI=1S/C22H19N3O2S/c1-27-17-11-12-18-19(13-17)28-22(24-18)25-21(26)16-9-7-15(8-10-16)20(23)14-5-3-2-4-6-14/h2-13,20H,23H2,1H3,(H,24,25,26) |
| Standard InChIKey | BHOBUXPHKZSABC-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(C4=CC=CC=C4)N |
| Appearance | Solid powder |
| Description | SW203668 is a potent, tumor-specific inhibitor of stearoyl CoA desaturase (SCD) with better bioavailability than SW208108. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SW203668; SW 203668; SW-203668; |
| Reference | 1: Theodoropoulos PC, Gonzales SS, Winterton SE, Rodriguez-Navas C, McKnight JS, Morlock LK, Hanson JM, Cross B, Owen AE, Duan Y, Moreno JR, Lemoff A, Mirzaei H, Posner BA, Williams NS, Ready JM, Nijhawan D. Discovery of tumor-specific irreversible inhibitors of stearoyl CoA desaturase. Nat Chem Biol. 2016 Apr;12(4):218-25. doi: 10.1038/nchembio.2016. Epub 2016 Feb 1. PubMed PMID: 26829472; PubMed Central PMCID: PMC4798879. |
| PubChem Compound | 91664349 |
| Last Modified | Nov 11 2021 |
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